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Compound of Interest

Compound Name: JHU-083
Cat. No.: B15613222
Get Quote
. J

Technical Support Center: JHU-083

This guide provides detailed information on the stability, storage, and handling of JHU-083 for
research purposes. Please review this information carefully to ensure the integrity of your
experiments.

Frequently Asked Questions (FAQs)

Q1: What is JHU-083? JHU-083 is an experimental, orally bioavailable prodrug of the
glutamine antagonist 6-diazo-5-oxo-L-norleucine (DON).[1][2][3][4] As a prodrug, it is designed
to be cleaved in vivo to release its active form, DON.[4] JHU-083 has been investigated for its
potential in treating various conditions, including several types of cancer, by inhibiting
glutaminase activity.[4][5][6][7]

Q2: How should I store the solid (powder) form of JHU-083? The solid form of JHU-083 should
be stored at -20°C in the dark.[8] It is recommended to keep the compound in a tightly sealed
container to protect it from moisture.

Q3: What is the expected shelf-life of solid JHU-083? When stored correctly at -20°C, the solid
powder is stable for at least 2 to 3 years.[1][8]
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Q4: Are solutions of JHU-083 stable? No, solutions of JHU-083 are generally unstable and it is
strongly recommended to prepare them fresh for each experiment.[2][8] Do not store JHU-083
in solution for extended periods. For in vivo experiments, working solutions should be prepared
and used on the same day.[2]

Q5: My JHU-083 solution appears cloudy or has precipitated. What should | do? Cloudiness or
precipitation indicates that the compound may have fallen out of solution. This can happen if
the solubility limit is exceeded or if the solvent has absorbed moisture, which can reduce
solubility, particularly in DMSO.[8] Refer to the Troubleshooting Guide diagram below. Gentle
warming or vortexing may help redissolve the compound, but if precipitation persists, it is best
to discard the solution and prepare a fresh one using anhydrous solvent.

Q6: Are there visible signs of degradation for JHU-083? Visible signs of degradation for the
solid compound can include a change in color or texture. For solutions, any unexpected color
change, cloudiness, or precipitation that cannot be resolved by gentle warming may indicate
degradation or poor solubility. Due to the inherent instability of JHU-083 in solution, the most
reliable practice is to always prepare it fresh.[2][8]

Quantitative Data Summary

The following tables summarize the key storage and solubility parameters for JHU-083.

Table 1: Storage Conditions and Stability of Solid JHU-083

Parameter Value Source(s)
Storage Temperature -20°C (in the dark) [8]

Stability (Powder) >2-3years [1]8]
Stability (Solution) Unstable, prepare fresh [2][8]

Table 2: Solubility of JHU-083 in Common Solvents
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Solvent Solubility Notes Source(s)

Use fresh, anhydrous
62 mg/mL (~198.5 ]
DMSO M) DMSO as moisture [8]
m
can reduce solubility.

An alternative

1-10 mg/mL N
DMSO ) solubility range [1]
(Sparingly soluble)
reported.
Ethanol 15 mg/mL [8]
Water 8 mg/mL [8]
0.1-1 mg/mL (Slightl
Acetonitrile J (Slightly [1]

soluble)

Experimental Protocols

Protocol 1: Preparation of a High-Concentration DMSO Stock Solution (In Vitro)
This protocol is for preparing a concentrated stock solution for use in cell culture experiments.

o Preparation: Allow the JHU-083 vial to equilibrate to room temperature before opening to
prevent moisture condensation.

e Solvent Addition: Use fresh, anhydrous DMSO to prepare the stock solution.[8] Moisture-
absorbing DMSO can significantly reduce solubility.[8]

 Dissolution: Add the appropriate volume of DMSO to the vial to achieve the desired
concentration (e.g., for a 62 mg/mL stock, add 1 mL of DMSO to 62 mg of JHU-083).

e Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.
Gentle warming (to no more than 37°C) can be used to aid dissolution if necessary.

e Usage: Use the solution immediately for dilutions into your cell culture media.[2][8] Do not
store the stock solution.

Protocol 2: Preparation of a Formulation for Oral Administration (In Vivo)
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Two main types of vehicles have been used in publications: a multi-component system for oral
administration and a simpler sterile buffer system.

Method A: Multi-component Vehicle[8]

This method creates a vehicle suitable for oral gavage. The example below is for preparing a 1
mL final working solution.

o Prepare DMSO Stock: First, prepare a concentrated stock solution in fresh DMSO (e.g., 62
mg/mL) as described in Protocol 1.

« Initial Dilution: In a sterile tube, add 50 pL of the clarified DMSO stock solution to 400 pL of
PEG300. Mix evenly until the solution is clear.

e Add Surfactant: To the PEG300/DMSO mixture, add 50 pL of Tween80. Mix again until the
solution is clear.

o Final Dilution: Add 500 pL of sterile double-distilled water (ddH20) to bring the final volume to
1mL.

o Administration: Mix the final solution thoroughly. This mixed solution should be used
immediately for optimal results.[8]

Method B: Sterile Buffer Vehicle[9]

This is a simpler method reported for in vivo studies.

Preparation: Allow the JHU-083 vial to equilibrate to room temperature.

Dissolution: Dissolve the required amount of JHU-083 directly in sterile Phosphate Buffered
Saline (PBS) to the desired final concentration for dosing.[9][10]

Mixing: Vortex until the compound is fully dissolved.

Administration: Administer the freshly prepared solution via oral gavage.[9]

Visual Guides and Workflows
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JHU-083 Handling and Preparation Workflow

The following diagram outlines the recommended workflow from receiving the compound to its
final use.
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Caption: Workflow for proper handling and fresh preparation of JHU-083 solutions.

Troubleshooting Guide for JHU-083 Experiments

Use this decision tree if you encounter unexpected or inconsistent results in your experiments
involving JHU-083.
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Caption: Decision tree for troubleshooting JHU-083 solution-related issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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